Dihydro-3-((3,4-dihydroxy-5-(((4-nitrophenyl)thio)methyl)phenyl)methylene)-2(3H)-furanone
Dihydro-3-((3,4-dihydroxy-5-(((4-nitrophenyl)thio)methyl)phenyl)methylene)-2(3H)-furanone
Brand Name:
Vulcanchem
CAS No.:
107803-27-0
VCID:
VC20740262
InChI:
InChI=1S/C18H15NO6S/c20-16-9-11(7-12-5-6-25-18(12)22)8-13(17(16)21)10-26-15-3-1-14(2-4-15)19(23)24/h1-4,7-9,20-21H,5-6,10H2/b12-7+
SMILES:
C1COC(=O)C1=CC2=CC(=C(C(=C2)O)O)CSC3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C18H15NO6S
Molecular Weight:
373.4 g/mol
Dihydro-3-((3,4-dihydroxy-5-(((4-nitrophenyl)thio)methyl)phenyl)methylene)-2(3H)-furanone
CAS No.: 107803-27-0
Cat. No.: VC20740262
Molecular Formula: C18H15NO6S
Molecular Weight: 373.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 107803-27-0 |
|---|---|
| Molecular Formula | C18H15NO6S |
| Molecular Weight | 373.4 g/mol |
| IUPAC Name | (3E)-3-[[3,4-dihydroxy-5-[(4-nitrophenyl)sulfanylmethyl]phenyl]methylidene]oxolan-2-one |
| Standard InChI | InChI=1S/C18H15NO6S/c20-16-9-11(7-12-5-6-25-18(12)22)8-13(17(16)21)10-26-15-3-1-14(2-4-15)19(23)24/h1-4,7-9,20-21H,5-6,10H2/b12-7+ |
| Standard InChI Key | IBPQZZQVKYXRLG-KPKJPENVSA-N |
| Isomeric SMILES | C\1COC(=O)/C1=C/C2=CC(=C(C(=C2)O)O)CSC3=CC=C(C=C3)[N+](=O)[O-] |
| SMILES | C1COC(=O)C1=CC2=CC(=C(C(=C2)O)O)CSC3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | C1COC(=O)C1=CC2=CC(=C(C(=C2)O)O)CSC3=CC=C(C=C3)[N+](=O)[O-] |
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